5-bromo-N-(6-butyl-1,3-benzothiazol-2-yl)-2-furancarboxamide
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Overview
Description
5-bromo-N-(6-butyl-1,3-benzothiazol-2-yl)-2-furancarboxamide is a member of benzothiazoles.
Scientific Research Applications
Synthesis and Reactivity
- Synthesis Techniques : Research demonstrates methods to synthesize related compounds, like the conversion of N-(1,3-benzothiazol-6-yl)furan-2-carboxamide to its corresponding thioamide, followed by various electrophilic substitution reactions (Aleksandrov et al., 2021).
- Reactivity Studies : Studies also focus on the reactivity of similar benzothiazole-furan compounds under different conditions, providing insights into their chemical behavior and potential applications (Aleksandrov & El’chaninov, 2017).
Potential Antifungal Agents
- Antifungal Applications : Some compounds structurally similar to 5-bromo-N-(6-butyl-1,3-benzothiazol-2-yl)-2-furancarboxamide have been explored for their antifungal properties. For instance, studies on thiazolyl-benzamide derivatives show potential antifungal activity (Narayana et al., 2004).
Biological Activities
- Antimicrobial Screening : Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole have been prepared and evaluated for their antimicrobial activity against various bacterial and fungal species (Patel & Shaikh, 2010).
- Antitumor Agents : Certain derivatives of benzothiazol-2-yl)furan-2-carbaldehyde have been synthesized for potential use as antitumor agents. This research suggests the relevance of benzothiazole-furan compounds in designing new therapeutic agents (Matiichuk et al., 2020).
Methodological Developments
- Innovative Synthetic Methods : Research has also been focused on developing new synthetic methods for related compounds, which can have broader applications in organic and medicinal chemistry (Wang et al., 2008).
properties
Product Name |
5-bromo-N-(6-butyl-1,3-benzothiazol-2-yl)-2-furancarboxamide |
---|---|
Molecular Formula |
C16H15BrN2O2S |
Molecular Weight |
379.3 g/mol |
IUPAC Name |
5-bromo-N-(6-butyl-1,3-benzothiazol-2-yl)furan-2-carboxamide |
InChI |
InChI=1S/C16H15BrN2O2S/c1-2-3-4-10-5-6-11-13(9-10)22-16(18-11)19-15(20)12-7-8-14(17)21-12/h5-9H,2-4H2,1H3,(H,18,19,20) |
InChI Key |
VZEYKHUSXMMBQZ-UHFFFAOYSA-N |
SMILES |
CCCCC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(O3)Br |
Canonical SMILES |
CCCCC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(O3)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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